1-[(6-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl)methyl]-1H-1,2,3-benzotriazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1-benzotriazolylmethyl)-6-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a member of benzotriazoles and a triazolothiadiazole.
Scientific Research Applications
Anticancer Activity
Research has demonstrated that fluorinated derivatives of triazolo[3,4-b][1,3,4]thiadiazoles show significant anticancer activity against various cancer cell lines. For example, some compounds in this category have shown moderate to high antiproliferative potency against human breast cancer, osteosarcoma, and myeloid leukemia cell lines, highlighting their potential as anticancer drugs (Chowrasia et al., 2017).
Antimicrobial Activity
These compounds have also been studied for their antimicrobial properties. A study synthesized and characterized triazolo[3,4-b][1,3,4]thiadiazole derivatives, finding that certain compounds exhibited significant inhibition against various bacterial strains, demonstrating their potential as antimicrobial agents (Swamy et al., 2006).
Protein Tyrosine Phosphatase 1B Inhibitors
Another significant application is as inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B). A study developed novel triazolo-thiadiazoles through an efficient "green" catalyst strategy and identified them as effective PTP1B inhibitors, highlighting their potential therapeutic applications (Baburajeev et al., 2015).
Antibacterial and Antifungal Agents
Further research on these compounds has revealed their efficacy as antibacterial and antifungal agents. For instance, newly synthesized triazolo derivatives have shown interesting antibacterial activity against Staphylococcus aureus and cytotoxic activity against Hep-G2 cell lines (Badr & Barwa, 2011).
Antiviral Activity
Despite various applications, a study on the antiviral activity of novel triazolo[3,4-b][1,3,4]thiadiazole derivatives found no significant antiviral effects at subtoxic concentrations in cell culture, indicating a limitation in this area (Kritsanida et al., 2002).
Properties
CAS No. |
122503-13-3 |
---|---|
Molecular Formula |
C16H11N7S |
Molecular Weight |
333.4g/mol |
IUPAC Name |
3-(benzotriazol-1-ylmethyl)-6-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C16H11N7S/c1-2-6-11(7-3-1)15-20-23-14(18-19-16(23)24-15)10-22-13-9-5-4-8-12(13)17-21-22/h1-9H,10H2 |
InChI Key |
IFRYKBXNKQBFIE-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=NN3C(=NN=C3S2)CN4C5=CC=CC=C5N=N4 |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN3C(=NN=C3S2)CN4C5=CC=CC=C5N=N4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.